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Compound of Interest

Compound Name: Hexadecane-1,2-13C2

Cat. No.: B124825

This guide provides comprehensive safety and logistical protocols for researchers, scientists,
and drug development professionals handling Hexadecane-1,2-13C2. The following
procedures are designed to ensure safe handling, storage, and disposal of this isotopically
labeled compound.

Chemical and Physical Properties

Hexadecane-1,2-13C2 is a stable isotope-labeled form of n-Hexadecane. Its chemical
properties are analogous to the unlabeled compound.

Property Value

Linear Formula CH3(CH2)1313CH213CH3[1][2]
CAS Number 158563-27-0[1][2]
Molecular Weight 228.43 g/mol [1][2]

Melting Point 18 °C (lit.)[1][3]

Boiling Point 287 °C (lit)[1][3]

Density 0.780 g/mL at 25 °CJ[1]
Flash Point 135 °C (closed cup)[1]
Isotopic Purity 99 atom % 13C[1][2]
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Hazard Identification and Safety Precautions

Hexadecane-1,2-13C2 is classified with the following hazards:

Hazard

Description

GHS Pictogram

GHSO08 (Health Hazard)[1]

Signal Word

Danger[1][4]

Hazard Statements

H304: May be fatal if swallowed and enters
airways.[1][4] EUH066: Repeated exposure may

cause skin dryness or cracking.[1][4]

Precautionary Statements

P301 + P310: IF SWALLOWED: Immediately
call a POISON CENTER or doctor/physician.[1]
[4] P331: Do NOT induce vomiting.[1][5] P405:
Store locked up.[1][5] P501: Dispose of
contents/container to an approved waste

disposal plant.[1][5]

Operational Protocols

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Hexadecane-1,2-

13C2. The following table outlines the recommended PPE.
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Body Part Recommended Protection Standard

Safety glasses with side- EN 166 (European Standard)
Eyes/Face )

shields or goggles. [4]

Protective gloves (e.g., nitrile
EN 374 (European Standard)

[6]7]

Hands rubber). Check for chemical

resistance.

Long-sleeved clothing or lab

Skin/Body -
coat.
Not typically required with
adequate ventilation. If
ventilation is insufficient or in
Respiratory case of emergency, use a -

NIOSH/MSHA or European
Standard EN 136 approved
respirator.[4][8]

Handling and Storage Protocol

o Engineering Controls: Ensure adequate ventilation in the work area, especially in confined
spaces.[4] Use of a chemical fume hood is recommended.

o Safe Handling Practices:

o Avoid contact with skin and eyes.[8]

[e]

Do not ingest or inhale.[4]

o

Wash hands thoroughly after handling.[6]

[¢]

Do not eat, drink, or smoke in the laboratory.[4][6]

o

Keep away from food, drink, and animal feeding stuffs.[4][6]

o Storage Conditions:
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o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]
o Store locked up.[5][8]

o Recommended storage temperature is 15-25°C.[9]

First Aid Measures

Exposure Route First Aid Procedure

Do NOT induce vomiting.[4] Call a physician or

poison control center immediately.[4] If vomiting

Ingestion
occurs, keep head low so that stomach content
doesn't get into the lungs.
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Get medical attention if

symptoms occur.[4]

Wash off immediately with plenty of water for at
) least 15 minutes.[4] Remove contaminated
Skin Contact ) o )
clothing. If skin irritation persists, call a

physician.

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[4]

Spill and Emergency Procedures

» Personal Precautions:
o Evacuate personnel to a safe area.
o Wear appropriate personal protective equipment (PPE).
o Ensure adequate ventilation.

e Containment and Cleanup:
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o Absorb the spill with an inert material (e.g., sand, diatomaceous earth, universal binders).
[91[10]

o Collect the absorbed material into a suitable, closed container for disposal.[6]

o Ventilate the area of the spill.

» Fire-Fighting Measures:

o Suitable Extinguishing Media: Water spray, carbon dioxide (COz), dry chemical, or alcohol-
resistant foam.[4]

o Special Hazards: Combustible liquid. Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO3).[4]

o Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Disposal Plan

As Hexadecane-1,2-13C2 is labeled with a stable isotope, no special precautions for
radioactivity are required.[11] The disposal should be in accordance with the procedures for the
unlabeled chemical.

o Waste Classification: This material should be classified as chemical waste.
o Collection and Storage:
o Collect waste in clearly labeled, sealed containers.
o Do not mix with other waste streams unless compatible.
¢ Disposal Method:
o Dispose of the waste through a licensed professional waste disposal service.[11]

o Follow all local, state, and federal regulations for chemical waste disposal.[11]
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Workflow for Handling Hexadecane-1,2-13C2

Safe Handling Workflow for Hexadecane-1,2-13C2

Receive and Log Chemical

P\

Perform Experiment in Ventilated Area

T < S
T
1 .. S~<o

¢ b ersonal Exposure

Don Appropriate PPE

Review Safety Data Sheet

Decontaminate Work Area Doff and Dispose/Clean PPE Collect Waste in Labeled Container |—>| Dispose via Licensed Service

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Hexadecane-1,2-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Hexadecane-1,2-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124825#personal-protective-equipment-for-handling-
hexadecane-1-2-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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